Cas no 1152932-89-2 (1-tert-butyl-3-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-tert-butyl-3-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1152932-89-2
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 4573049
• Update Time: 2025-06-08

1-tert-butyl-3-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C14H15ClN2O2/c1-14(2,3)17-8-10(13(18)19)12(16-17)9-6-4-5-7-11(9)15/h4-8H,1-3H3,(H,18,19)
• InChI Key： NMTCBXWSDNRERC-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C=C(C(O)=O)C(C2=CC=CC=C2Cl)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 164-166 °C
• Boiling Point: 395.9±27.0 °C at 760 mmHg
• Flash Point: 193.2±23.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-tert-butyl-3-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-tert-butyl-3-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid

Professional Introduction to 1-tert-butyl-3-(2-chlorophenyl)-1H-pyrazole-4-carboxylic Acid (CAS No. 1152932-89-2)

1-tert-butyl-3-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1152932-89-2, this compound represents a unique structural motif that combines a pyrazole core with substituents that enhance its potential biological activity. The tert-butyl group and the 2-chlorophenyl moiety contribute to its distinct chemical properties, making it a valuable scaffold for designing novel therapeutic agents.

The pyrazole ring is a heterocyclic aromatic compound that has been extensively studied due to its versatility in medicinal chemistry. Pyrazoles exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The introduction of the tert-butyl group at the 1-position of the pyrazole ring enhances its lipophilicity, which can improve membrane permeability and thus bioavailability. This modification is particularly useful in drug design, as it can enhance the compound's ability to cross biological membranes.

The presence of the 2-chlorophenyl group at the 3-position adds another layer of complexity to the molecule. Chlorophenyl groups are known to influence the electronic properties of organic compounds, often increasing their reactivity and binding affinity to biological targets. This substitution pattern has been explored in various drug candidates, demonstrating its potential in modulating enzyme activity and receptor binding.

In recent years, there has been growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The carboxylic acid group at the 4-position of 1-tert-butyl-3-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced pharmacological properties. This flexibility makes it a valuable building block for medicinal chemists seeking to develop novel therapeutics.

One of the most promising areas of research involving this compound is its potential application in oncology. Pyrazole derivatives have shown significant promise as inhibitors of kinases and other enzymes involved in cancer progression. The combination of the tert-butyl and 2-chlorophenyl groups may enhance binding affinity to these targets, leading to more effective inhibition. Preliminary studies have suggested that derivatives of this compound may exhibit potent antitumor activity by disrupting key signaling pathways involved in cell proliferation and survival.

In addition to its oncology applications, 1-tert-butyl-3-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid has also shown potential in other therapeutic areas. For instance, it may serve as a lead compound for developing antiviral agents. The pyrazole core is known to interact with viral proteases and other enzymes essential for viral replication. By modifying the substituents on the pyrazole ring, researchers can fine-tune the compound's properties to improve its efficacy against specific viruses.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents onto the pyrazole core. These methods allow for precise control over the molecular structure, enabling researchers to tailor the compound's properties for specific applications.

The pharmacokinetic properties of 1-tert-butyl-3-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid are also an important consideration in drug development. Studies have shown that modifications at the 1- and 3-positions can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these substituents, researchers can enhance the compound's bioavailability and reduce potential side effects.

In conclusion, 1-tert-butyl-3-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1152932-89-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer and viral infections. Continued research into this compound and its derivatives will likely yield valuable insights into new drug discovery strategies and improve patient outcomes.